Cas no 1353952-44-9 (N-(6-Bromo-pyridin-3-ylmethyl)-2-chloro-N-isopropyl-acetamide)

• Product Name: N-(6-Bromo-pyridin-3-ylmethyl)-2-chloro-N-isopropyl-acetamide
• CAS No: 1353952-44-9
• MF: C₁₁H₁₄BrClN₂O
• MW: 305.598660945892
• CID: 2170196
• Update Time: 2025-08-03

N-(6-Bromo-pyridin-3-ylmethyl)-2-chloro-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-bromo-pyridin-3-ylmethyl)-2-chloro-n-isopropyl-acetamide
• N-((6-Bromopyridin-3-yl)methyl)-2-chloro-N-isopropylacetamide
• AM92483
• N-(6-Bromopyridin-3-ylmethyl)-2-chloro-N-isopropylacetamide
• N-(6-Bromo-pyridin-3-ylmethyl)-2-chloro-N-isopropyl-acetamide

• Inchi： 1S/C11H14BrClN2O/c1-8(2)15(11(16)5-13)7-9-3-4-10(12)14-6-9/h3-4,6,8H,5,7H2,1-2H3
• InChI Key： PFMCJKMXANUGKV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CN(C(CCl)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Topological Polar Surface Area: 33.2

Additional information on N-(6-Bromo-pyridin-3-ylmethyl)-2-chloro-N-isopropyl-acetamide

N-(6-Bromo-pyridin-3-ylmethyl)-2-chloro-N-isopropyl-acetamide: A Comprehensive Overview

CAS No 1353952-44-9 refers to the compound N-(6-Bromo-pyridin-3-ylmethyl)-2-chloro-N-isopropyl-acetamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the synthesis, structure, properties, and applications of this compound, supported by the latest research findings.

The molecular structure of N-(6-Bromo-pyridin-3-ylmethyl)-2-chloro-N-isopropyl-acetamide is characterized by a pyridine ring substituted with bromine at the 6-position and a methyl group at the 3-position. The acetamide group is further substituted with an isopropyl group and a chlorine atom at the 2-position. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. The presence of bromine and chlorine atoms in the molecule introduces electron-withdrawing effects, which can enhance the molecule's reactivity in certain reactions. Additionally, the isopropyl group contributes to the molecule's lipophilicity, potentially improving its bioavailability in pharmacological applications.

The synthesis of CAS No 1353952-44-9 involves a multi-step process that typically begins with the preparation of the pyridine ring. Advanced synthetic techniques, such as Suzuki coupling or nucleophilic substitution, are often employed to introduce the substituents at specific positions on the ring. The final step involves the formation of the acetamide group through amide bond formation, which can be achieved using standard peptide coupling reagents or through more specialized methods depending on the desired stereochemistry.

One of the most intriguing aspects of this compound is its potential as a building block in drug discovery. Recent research has demonstrated that pyridine derivatives can serve as scaffolds for developing bioactive molecules with diverse therapeutic applications. For instance, studies have shown that analogs of this compound exhibit promising anti-inflammatory and anticancer activities. The presence of halogen atoms in particular has been linked to enhanced pharmacokinetic properties, making this compound a valuable candidate for further exploration in medicinal chemistry.

In addition to its pharmaceutical applications, N-(6-Bromo-pyridin-3-ylmethyl)-2-chloro-N-isopropyl-acetamide has also found use in organic synthesis as a versatile intermediate. Its ability to undergo various transformations, such as nucleophilic aromatic substitution or cross-coupling reactions, makes it an invaluable tool for constructing complex molecular architectures. Researchers have exploited these properties to develop novel synthetic routes for advanced materials and agrochemicals.

The latest advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interaction with biological targets. These findings are crucial for guiding future research efforts aimed at optimizing its bioavailability and efficacy.

In conclusion, CAS No 1353952-44-9, or N-(6-Bromo-pyridin-3-ylmethyl)-2-chloro-N-isopropyl-acetamide, represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with its versatile reactivity and promising biological profile, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make an even greater impact on the scientific community.